Cas no 118682-56-7 (2-Thiophenemethanol, a-(1,1-dimethylethyl)-)

• Product Name: 2-Thiophenemethanol, a-(1,1-dimethylethyl)-
• CAS No: 118682-56-7
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 1211056
• Update Time: 2024-08-05

2-Thiophenemethanol, a-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanol, a-(1,1-dimethylethyl)-
• 2-Thiophenemethanol, α-(1,1-dimethylethyl)-
• α-(1,1-Dimethylethyl)-2-thiophenemethanol

• Inchi： 1S/C9H14OS/c1-9(2,3)8(10)7-5-4-6-11-7/h4-6,8,10H,1-3H3
• InChI Key： XTXKTBBFPFQLGE-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(O)C(C)(C)C

Computed Properties

• Exact Mass: 170.07662

Experimental Properties

• Density: 1.067±0.06 g/cm3(Predicted)
• Boiling Point: 250.4±15.0 °C(Predicted)
• PSA: 20.23
• pka: 13.95±0.20(Predicted)